Cas no 2679823-88-0 (ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate
• CAS No: 2679823-88-0
• MF: C₁₃H₁₄ClNO₂S
• MW: 283.77376127243
• CID: 5629981
• PubChem ID: 165916234
• Update Time: 2025-05-19

ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28286780
• 2679823-88-0
• ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate

• Inchi： 1S/C13H14ClNO2S/c1-2-17-13(16)11(15)6-8-7-18-12-9(8)4-3-5-10(12)14/h3-5,7,11H,2,6,15H2,1H3/t11-/m0/s1
• InChI Key： DHZWRVNGSFKSDP-NSHDSACASA-N
• SMILES： ClC1=CC=CC2=C1SC=C2C[C@@H](C(=O)OCC)N

Computed Properties

• Exact Mass: 283.0433776g/mol
• Monoisotopic Mass: 283.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Additional information on ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate

Comprehensive Overview of Ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate (CAS No. 2679823-88-0)

Ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core and an ethyl ester group, makes it a valuable intermediate in drug discovery. The compound's CAS No. 2679823-88-0 ensures precise identification in scientific databases, while its S-configuration highlights its relevance in enantioselective synthesis. Researchers are increasingly interested in this molecule due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating enzyme activity.

In recent years, the demand for chiral building blocks like ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate has surged, driven by advancements in asymmetric catalysis and peptide mimetics. The compound's 7-chloro substitution enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology. Its benzothiophene moiety is also under scrutiny for its role in kinase inhibition, aligning with trends in cancer therapeutics. These attributes make it a frequent subject in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2679823-88-0 is often discussed in the context of green chemistry and atom economy. Researchers are exploring eco-friendly routes to synthesize this compound, leveraging biocatalysis or flow chemistry—methods gaining traction in sustainable pharmaceutical manufacturing. Its ethyl ester group offers versatility for further derivatization, a feature highly valued in combinatorial chemistry libraries. These aspects resonate with the growing emphasis on environmentally benign processes in the chemical industry.

The compound’s spectroscopic properties, particularly its NMR and MS data, are well-documented, aiding in quality control during production. Analytical chemists frequently search for HPLC purification methods for ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate, reflecting its need for high purity in preclinical studies. Additionally, its stability under various pH conditions is a key consideration for formulation scientists, especially in oral drug delivery systems.

Beyond pharmaceuticals, 2679823-88-0 has sparked interest in material science, where its aromatic heterocycle contributes to organic semiconductors research. This interdisciplinary appeal underscores its versatility. As AI-driven drug design accelerates, compounds like this are increasingly modeled for virtual screening, addressing questions about molecular docking efficiency—a trending topic in computational chemistry forums.

In summary, ethyl (2S)-2-amino-3-(7-chloro-1-benzothiophen-3-yl)propanoate represents a convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its CAS No. 2679823-88-0 serves as a gateway to a wealth of research, while its structural features align with cutting-edge scientific inquiries. Whether in targeted therapy development or green synthesis optimization, this compound continues to inspire innovation across multiple disciplines.